Cas no 93339-70-9 (3-Bromo-1,1,1-trifluoro-3-methylbutane)

• Product Name: 3-Bromo-1,1,1-trifluoro-3-methylbutane
• CAS No: 93339-70-9
• MF: C₅H₈BrF₃
• MW: 205.016231536865
• CID: 2816838
• PubChem ID: 20278118
• Update Time: 2025-04-21

3-Bromo-1,1,1-trifluoro-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7311879
• 93339-70-9
• DTXSID90604556
• 3-Bromo-1,1,1-trifluoro-3-methylbutane

• Inchi： 1S/C5H8BrF3/c1-4(2,6)3-5(7,8)9/h3H2,1-2H3
• InChI Key： YECUDBDSORNUNM-UHFFFAOYSA-N
• SMILES： BrC(C)(C)CC(F)(F)F

Computed Properties

• Exact Mass: 203.97615Da
• Monoisotopic Mass: 203.97615Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų